Cas no 2756334-27-5 (2(1H)-Quinoxalinone, 8-fluoro-7-(hydroxymethyl)-3-methyl-)
2(1H)-Quinoxalinone, 8-fluoro-7-(hydroxymethyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinoxalinone, 8-fluoro-7-(hydroxymethyl)-3-methyl-
- 8-Fluoro-7-(hydroxymethyl)-3-methylquinoxalin-2(1H)-one
- 2(1H)-Quinoxalinone, 8-fluoro-7-(hydroxymethyl)-3
- 2756334-27-5
- CS-0378180
- DB-384465
- 8-Fluoro-7-(hydroxymethyl)-3-methyl-2(1H)-quinoxalinone
- SY312526
- 2(1H)-Quinoxalinone, 8-fluoro-7-(hydroxymethyl)-3-methyl-?
- SCHEMBL24156585
- F83928
- AC-37170
-
- Inchi: 1S/C10H9FN2O2/c1-5-10(15)13-9-7(12-5)3-2-6(4-14)8(9)11/h2-3,14H,4H2,1H3,(H,13,15)
- InChI Key: AAEZSWUSBSDLLG-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC(CO)=C2F)N=C(C)C1=O
Computed Properties
- Exact Mass: 208.06480570g/mol
- Monoisotopic Mass: 208.06480570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 61.7Ų
2(1H)-Quinoxalinone, 8-fluoro-7-(hydroxymethyl)-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1231505-100mg |
8-fluoro-7-(hydroxymethyl)-3-methyl-1H-quinoxalin-2-one |
2756334-27-5 | 97% | 100mg |
$430 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231505-250MG |
8-fluoro-7-(hydroxymethyl)-3-methyl-1H-quinoxalin-2-one |
2756334-27-5 | 97% | 250mg |
$715 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231505-500MG |
8-fluoro-7-(hydroxymethyl)-3-methyl-1H-quinoxalin-2-one |
2756334-27-5 | 97% | 500mg |
$1020 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231505-1G |
8-fluoro-7-(hydroxymethyl)-3-methyl-1H-quinoxalin-2-one |
2756334-27-5 | 97% | 1g |
$1460 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231505-5G |
8-fluoro-7-(hydroxymethyl)-3-methyl-1H-quinoxalin-2-one |
2756334-27-5 | 97% | 5g |
$4535 | 2024-07-21 | |
| Aaron | AR023PNC-100mg |
8-Fluoro-7-(hydroxymethyl)-3-methylquinoxalin-2(1H)-one |
2756334-27-5 | 96% | 100mg |
$301.00 | 2025-02-13 | |
| Aaron | AR023PNC-250mg |
8-Fluoro-7-(hydroxymethyl)-3-methylquinoxalin-2(1H)-one |
2756334-27-5 | 96% | 250mg |
$514.00 | 2025-02-13 | |
| Aaron | AR023PNC-1g |
8-Fluoro-7-(hydroxymethyl)-3-methylquinoxalin-2(1H)-one |
2756334-27-5 | 97% | 1g |
$1515.00 | 2023-12-15 | |
| 1PlusChem | 1P023PF0-100mg |
8-Fluoro-7-(hydroxymethyl)-3-methylquinoxalin-2(1H)-one |
2756334-27-5 | ≥97% | 100mg |
$340.00 | 2024-05-07 | |
| 1PlusChem | 1P023PF0-250mg |
8-Fluoro-7-(hydroxymethyl)-3-methylquinoxalin-2(1H)-one |
2756334-27-5 | 96% | 250mg |
$634.00 | 2024-05-07 |
2(1H)-Quinoxalinone, 8-fluoro-7-(hydroxymethyl)-3-methyl- Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 2(1H)-Quinoxalinone, 8-fluoro-7-(hydroxymethyl)-3-methyl-
Comprehensive Overview of 2(1H)-Quinoxalinone, 8-fluoro-7-(hydroxymethyl)-3-methyl- (CAS No. 2756334-27-5)
The compound 2(1H)-Quinoxalinone, 8-fluoro-7-(hydroxymethyl)-3-methyl- (CAS No. 2756334-27-5) is a fluorinated quinoxalinone derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the fluoro and hydroxymethyl substituents, make it a valuable scaffold for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting specific enzymes or receptors, particularly in the fields of oncology and neurology.
In recent years, the demand for fluorinated heterocycles like 2(1H)-Quinoxalinone derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The presence of the 8-fluoro group in this compound is particularly noteworthy, as fluorine atoms are known to improve binding affinity and pharmacokinetic properties. This has led to a growing body of literature exploring its synthesis, characterization, and potential therapeutic uses.
One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for 2(1H)-Quinoxalinone derivatives?" The synthesis of 8-fluoro-7-(hydroxymethyl)-3-methyl-2(1H)-Quinoxalinone typically involves multi-step organic reactions, including condensation, fluorination, and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalytic methods are also being investigated to improve yield and efficiency.
The hydroxymethyl moiety in this compound offers additional versatility, enabling further derivatization for structure-activity relationship (SAR) studies. This flexibility is crucial for medicinal chemists aiming to optimize drug candidates. Moreover, the compound's 3-methyl group contributes to its lipophilicity, which can influence membrane permeability and target engagement.
From an analytical perspective, CAS No. 2756334-27-5 has been characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies confirm its molecular structure and purity, which are essential for reproducibility in research. The compound's stability under various conditions is also a topic of interest, particularly for formulation development.
Another hot topic in the scientific community is the role of quinoxalinones in neurodegenerative diseases. Preliminary studies suggest that derivatives like 8-fluoro-7-(hydroxymethyl)-3-methyl-2(1H)-Quinoxalinone may modulate key pathways involved in neuroprotection. This aligns with the broader trend of exploring small molecules for central nervous system (CNS) disorders, a highly active area of research.
In summary, 2(1H)-Quinoxalinone, 8-fluoro-7-(hydroxymethyl)-3-methyl- represents a promising candidate for further investigation. Its structural attributes and potential applications make it a subject of ongoing research, particularly in drug discovery and development. As the scientific community continues to uncover its properties and mechanisms, this compound is likely to gain even more attention in the coming years.
2756334-27-5 (2(1H)-Quinoxalinone, 8-fluoro-7-(hydroxymethyl)-3-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)